Cas no 2089642-44-2 (Propanamide, 2-amino-N-cyclopentyl-, hydrochloride (1:1), (2S)-)

• Product Name: Propanamide, 2-amino-N-cyclopentyl-, hydrochloride (1:1), (2S)-
• CAS No: 2089642-44-2
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• CID: 6543568
• Update Time: 2025-05-20

Propanamide, 2-amino-N-cyclopentyl-, hydrochloride (1:1), (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-amino-N-cyclopentyl-, hydrochloride (1:1), (2S)-

• Inchi： 1S/C8H16N2O.ClH/c1-6(9)8(11)10-7-4-2-3-5-7;/h6-7H,2-5,9H2,1H3,(H,10,11);1H/t6-;/m0./s1
• InChI Key： PUIOLMHGLHOXRA-RGMNGODLSA-N
• SMILES： N(C1CCCC1)C(=O)[C@@H](N)C.Cl

Additional information on Propanamide, 2-amino-N-cyclopentyl-, hydrochloride (1:1), (2S)-

Propanamide, 2-amino-N-cyclopentyl-, hydrochloride (1:1), (2S)-: A Comprehensive Overview

Propanamide, 2-amino-N-cyclopentyl-, hydrochloride (1:1), (2S)- is a compound with the CAS number 2089642-44-2. This compound is a hydrochloride salt of a propanamide derivative, specifically featuring an amino group at the 2-position and a cyclopentyl substituent on the nitrogen atom. The stereochemistry of the compound is defined as (2S), indicating the configuration at the second carbon atom in the propanamide backbone. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The synthesis of Propanamide, 2-amino-N-cyclopentyl-, hydrochloride (1:1), (2S)- involves a multi-step process that typically begins with the preparation of the corresponding free base. The amino group at the 2-position plays a critical role in determining the compound's reactivity and functionality. Recent studies have explored novel synthetic pathways to enhance the yield and purity of this compound, leveraging advancements in catalytic asymmetric synthesis and stereochemical control.

One of the most intriguing aspects of Propanamide, 2-amino-N-cyclopentyl-, hydrochloride (1:1), (2S)- is its unique physical and chemical properties. The presence of the cyclopentyl group imparts rigidity to the molecule, while the amino group introduces hydrogen bonding capabilities. These features make the compound suitable for applications in drug design, where both structural rigidity and hydrogen bonding are desirable properties. Additionally, the hydrochloride salt form ensures good solubility in aqueous media, facilitating its use in biological assays.

Recent research has highlighted the potential of Propanamide, 2-amino-N-cyclopentyl-, hydrochloride (1:1), (2S)- as a building block in medicinal chemistry. Its ability to form stable complexes with metal ions has been exploited in designing new coordination compounds with potential applications in catalysis and sensing technologies. Furthermore, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead molecule in drug discovery.

In terms of biological activity, Propanamide, 2-amino-N-cyclopentyl-, hydrochloride (1:1), (2S)- has shown promise in preclinical models. Researchers have investigated its effects on cellular signaling pathways and its ability to modulate receptor activity. While further studies are needed to fully understand its pharmacokinetics and toxicity profiles, these initial findings underscore its potential as a therapeutic agent.

The stereochemistry of Propanamide, 2-amino-N-cyclopentyl-, hydrochloride (1:1), (2S)- is particularly significant due to its impact on molecular recognition and interactions. The (2S) configuration ensures specific binding interactions with biomolecules, which is crucial for its intended applications. Advances in chiral resolution techniques have enabled the efficient production of this enantiomerically pure compound, further enhancing its utility in research and development.

In conclusion, Propanamide, 2-amino-N-cyclopentyl-, hydrochloride (1:1), (2S)- is a versatile compound with a wide range of potential applications. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as an important tool in modern chemical research. As ongoing investigations continue to uncover new insights into its properties and functions, this compound is poised to play a significant role in shaping future innovations across multiple disciplines.